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Compound of Interest

2-Hydroxy-5-
Compound Name:

(phenylethynyl)benzoic acid
CAS No.: 32192-74-8

Cat. No.: B2850034

Get Quote

Executive Summary

2-Hydroxy-5-(phenylethynyl)benzoic acid (Research Code: ESY13) represents a paradigm
shift in metabolic pharmacology. Identified in 2025 by Schallmayer et al., it is the first high-
affinity, synthetic agonist of the nuclear receptor HNF4

(Hepatocyte Nuclear Factor 4 alpha).[1]

Historically, HNF4

was considered an "undruggable" orphan receptor due to its constitutive activity and the
challenge of displacing tightly bound endogenous fatty acids. ESY13 overcomes this by
occupying the orthosteric ligand-binding pocket with nanomolar affinity (

nM), mimicking the hydrophobic tail of fatty acids while engaging polar residues via its salicylic
acid core. This compound provides a critical tool for restoring metabolic homeostasis in
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Maturity-Onset Diabetes of the Young (MODY1), Type 2 Diabetes (T2D), and Non-Alcoholic

Fatty Liver Disease (NAFLD).

Chemical & Pharmacological Profile

Structural Logic

ESY13 is designed to mimic the amphipathic nature of endogenous HNF4

ligands (long-chain fatty acids) but with enhanced binding kinetics and stability.

» Core Scaffold:Salicylic acid (2-hydroxybenzoic acid). The carboxylate and hydroxyl groups

form a "polar warhead" that anchors the molecule in the HNF4

ligand-binding domain (LBD) via hydrogen bonds to Arg226 and Glu276.

» Hydrophobic Tail: A phenylethynyl group at the 5-position. This rigid, linear alkyne spacer

extends into the deep hydrophobic pocket of the receptor, mimicking the aliphatic chain of

fatty acids (like palmitic acid) but providing superior shape complementarity and entropy-

driven binding.

Property

Data

IUPAC Name

2-Hydroxy-5-(phenylethynyl)benzoic acid

Research Code

ESY13

Target

Hepatocyte Nuclear Factor 4

(HNF4

)

Mode of Action

Full Agonist (Orthosteric)

Potency ( ~6 nM (HNF4
) transcriptional assay)
9IBR (Complex with HNF4
PDB Entry
LBD)
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Binding Mechanism

X-ray crystallography (PDB: 9IBR) confirms that ESY13 occupies the canonical ligand-binding
pocket. Unlike endogenous fatty acids, which can be difficult to displace, ESY13 induces a
stable active conformation of Helix 12 (H12), facilitating the recruitment of coactivators such as
GRIP-1 (Glucocorticoid Receptor-Interacting Protein 1).

Mechanistic Role in Metabolic Regulation

HNF4
Is a master transcriptional regulator in the liver and pancreatic

-cells. ESY13 modulates metabolism by directly amplifying HNF4

-dependent gene expression.

Pathway Analysis

e Pancreatic

-Cells (Insulin Secretion):

o HNF4

controls the expression of genes required for glucose-stimulated insulin secretion (GSIS),
including GLUT2 and glycolytic enzymes.

o ESY13 Action: In MODY1 (caused by loss-of-function HNF4

mutations), ESY13 agonism can stabilize mutant proteins or hyper-activate remaining
wild-type receptors to restore insulin secretion thresholds.

o Hepatic Glucose Metabolism:
o HNF4

regulates gluconeogenesis. While chronic overactivation can be pro-diabetic, regulated
activation is essential for glycogen synthesis and preventing fasting hypoglycemia.
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o ESY13 Action: Normalizes glucose sensing and glycogen storage capacity in dysregulated
hepatocytes.

e Lipid Homeostasis (NAFLD/NASH):
o HNF4

drives the expression of MTTP (Microsomal Triglyceride Transfer Protein) and APOB,
which are essential for VLDL secretion.

o ESY13 Action: Promotes the export of triglycerides from the liver, thereby reducing hepatic
steatosis (lipid accumulation) associated with NAFLD.
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Insulin Secretion genes --- Restored Glucose Homeostasis
(GLUT2, Kir6.2)

HNF4a Receptor Helix 12 Stabilization
(Inactive/Basal)

HNF4a-ESY13 Complex Recruits
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ESY13
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Liver:
VLDL Secretion genes
(MTTP, ApoB)

Reduced Hepatic Steatosis
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Figure 1: Mechanism of action of ESY13 activating the HNF4

transcriptional cascade.

Experimental Framework for Validation

To validate the role of ESY13 in a research setting, the following protocols are recommended.
These assays distinguish specific HNF4

agonism from off-target effects.

Luciferase Reporter Assay (In Vitro Potency)

Objective: Quantify the transcriptional activation of HNF4

by ESY13.

Protocol:
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e Cell Line: HEK293T or Huh7 (liver carcinoma) cells.
e Transfection: Co-transfect cells with:
o Expression plasmid for human HNF4

(full length).

o Reporter plasmid containing HNF4-response elements (HNF4-RE) upstream of Firefly
Luciferase (e.g., promoter of ApoB).

o Renilla luciferase (internal control).
e Treatment: 24 hours post-transfection, treat cells with ESY13 (0.1 nM - 10

M) in lipid-stripped serum media.

e Readout: Lyse cells and measure luminescence.
 Validation: Calculate

. Expect ~6 nM for ESY13. Use Palmitic Acid (endogenous ligand) as a positive control
(expect

M potency).

Gene Expression Profiling (QPCR)

Objective: Confirm regulation of endogenous metabolic targets.
Protocol:
o Culture: HepG2 cells (human liver) or INS-1 cells (rat

-cell).

e Dosing: Treat with ESY13 (100 nM) for 24 hours.

e RNA Extraction: Trizol/Column-based purification.
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e Target Genes:
o Liver:

(Glucose-6-phosphatase),

(PEPCK),

o Pancreas:

(Insulin),

(GLUT2).
¢ Analysis: Normalize to housekeeping gene (

or

). Expect >2-fold induction of target genes.
X-Ray Crystallography (Binding Confirmation)
Objective: Validate orthosteric binding (essential for drug development).
e Protein: Express and purify HNF4

-LBD (residues 136-370).

o Co-crystallization: Incubate protein with ESY13 (5-fold molar excess) and GRIP-1 peptide.

o Data: Solve structure (Molecular Replacement). Look for density in the ligand-binding pocket
matching the phenylethynyl-benzoate shape (Compare to PDB: 9IBR).
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Figure 2: Experimental workflow for validating ESY13 activity.

Data Summary & Therapeutic Implications[2][3][4][5]

The following table summarizes the comparative advantage of ESY13 over endogenous
ligands.
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. ESY13 (2-Hydroxy-5-
Endogenous Ligand

Feature henylethynyl)benzoic
(Palmitic Acid) (phenylethynyl)
acid)
Affinity ( Micromolar (
Nanomolar (nM) range
) M) range
o ) o High-affinity, stabilizes active
Binding Mode Reversible, often constitutive

H12 conformation

Rapidly metabolized (
Metabolic Stability Stable synthetic scaffold
-oxidation)

Potential for MODY1, T2D,

Therapeutic Use None (dietary nutrient)
NAFLD

Arg226, Glu276 (Polar clamp)

Key Residue Interactions Hydrophobic contacts ]
+ Hydrophobic pocket

Clinical Relevance: The discovery of ESY13 proves that HNF4

Is a druggable target. By selectively activating this receptor, researchers can now decouple the
beneficial effects of HNF4

(insulin secretion, lipid export) from the potential risks of unchecked gluconeogenesis, offering
a precision medicine approach for metabolic diseases driven by transcriptional dysregulation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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